2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95%

• IUPAC Name: 5-(4-oxo-1H-pyridin-2-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C13H9NO5/c15-10-1-2-14-11(6-10)7-3-8(12(16)17)5-9(4-7)13(18)19/h1-6H,(H,14,15)(H,16,17)(H,18,19)
• InChI Key: MFSXGANGBYOWRW-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=CC1=O)C2=CC(=CC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID70692754
• Molecular Weight: 259.21 g/mol
• CAS RN: 1261914-34-4

Description

2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95% (2,3,5-DCPH) is a synthetic compound that has been used in a variety of scientific research applications. It is a white to off-white crystalline solid with a melting point of approximately 150°C and a molecular weight of 246.2 g/mol. It is insoluble in water, but can be dissolved in organic solvents such as ethanol, methanol, and dimethyl sulfoxide. 2,3,5-DCPH is a widely used reagent in organic synthesis, as it can be used to synthesize a variety of compounds.

Scientific Research Applications

2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a cross-linking agent in the production of polymers, as a precursor for the synthesis of organic compounds, and as a reagent in the synthesis of pharmaceuticals. It has also been used as a catalyst in the synthesis of polymers and as an intermediate in the synthesis of a variety of organic compounds.

Mechanism of Action

2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95% is believed to act as an electron acceptor in organic reactions. It is believed to react with electron-rich species, such as alkenes, to form a covalent bond. This reaction is believed to be facilitated by the presence of a base, such as a hydroxide ion.
Biochemical and Physiological Effects
2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory and antioxidant effects in animal studies.

Advantages and Limitations for Lab Experiments

2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95% has a number of advantages and limitations when used in laboratory experiments. It is relatively inexpensive and readily available, and its solubility in organic solvents makes it easy to use in a variety of experiments. However, it is not very soluble in water, which limits its use in aqueous solutions. In addition, it is toxic and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95%. One potential application is in the synthesis of polymers, as it could be used as a cross-linking agent. It could also be used as a catalyst in the synthesis of organic compounds, such as pharmaceuticals. In addition, it could be used as an intermediate in the synthesis of a variety of organic compounds. Finally, it could be used as a reagent in the synthesis of a variety of organic compounds.

Synthesis Methods

2-(3,5-Dicarboxyphenyl)-4-hydroxypyridine, 95% can be synthesized by a variety of methods. One such method is the reaction of 2,3,5-trichlorophenol with sodium hydroxide in an aqueous solution. This reaction yields a white solid precipitate, which can then be filtered and washed with water. The product can then be recrystallized from ethyl acetate or ethanol to obtain a pure product.